Cas no 1932128-02-3 ((2R)-2-amino-2-(3-tert-butyl-1-bicyclo[1.1.1]pentanyl)acetic acid)

(2R)-2-Amino-2-(3-tert-butyl-1-bicyclo[1.1.1]pentanyl)acetic acid is a structurally unique non-natural amino acid derivative featuring a rigid bicyclo[1.1.1]pentane (BCP) core with a tert-butyl substituent at the 3-position. The BCP scaffold imparts high three-dimensional steric constraint and metabolic stability, while the chiral (R)-configuration at the α-carbon ensures enantioselective interactions in biological systems. The tert-butyl group enhances lipophilicity and may influence target binding affinity. This compound serves as a valuable building block in medicinal chemistry, particularly for designing peptidomimetics or constrained peptides to improve proteolytic resistance and conformational control. Its compact, sp3-rich structure makes it attractive for modulating physicochemical properties in drug discovery, offering potential applications in developing protease inhibitors or GPCR-targeted therapeutics.

(2R)-2-amino-2-(3-tert-butyl-1-bicyclo[1.1.1]pentanyl)acetic acid structure

1932128-02-3 structure

Product Name:(2R)-2-amino-2-(3-tert-butyl-1-bicyclo[1.1.1]pentanyl)acetic acid

CAS No:1932128-02-3

MF:C₁₁H₁₉NO₂

MW:197.27406334877

MDL:MFCD31705905

CID:5272743

Update Time:2026-03-09

(2R)-2-amino-2-(3-tert-butyl-1-bicyclo[1.1.1]pentanyl)acetic acid Chemical and Physical Properties

Names and Identifiers

- (2R)-2-amino-2-{3-tert-butylbicyclo[1.1.1]pentan-1-yl}acetic acid
- (2R)-2-amino-2-(3-tert-butyl-1-bicyclo[1.1.1]pentanyl)acetic acid
- MDL： MFCD31705905
- Inchi： 1S/C11H19NO2/c1-9(2,3)11-4-10(5-11,6-11)7(12)8(13)14/h7H,4-6,12H2,1-3H3,(H,13,14)/t7-,10?,11?/m0/s1
- InChI Key： XBJQYDXDUULPKW-ARTQYDKTSA-N
- SMILES： C(O)(=O)[C@H](N)C12CC(C(C)(C)C)(C1)C2

(2R)-2-amino-2-(3-tert-butyl-1-bicyclo[1.1.1]pentanyl)acetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Advanced ChemBlocks	P46657-1G	(2R)-2-amino-2-{3-tert-butylbicyclo[1.1.1]pentan-1-yl}acetic acid	1932128-02-3	97%	1G	$3,005	2023-09-15
SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd.	BD00784127-1g	(2R)-2-amino-2-{3-tert-butylbicyclo[1.1.1]pentan-1-yl}acetic acid	1932128-02-3	97+%	1g	￥8148.0	2023-03-19
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5952-100MG	(2R)-2-amino-2-(3-tert-butyl-1-bicyclo[1.1.1]pentanyl)acetic acid	1932128-02-3	95%	100MG	￥ 3,201.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5952-250MG	(2R)-2-amino-2-(3-tert-butyl-1-bicyclo[1.1.1]pentanyl)acetic acid	1932128-02-3	95%	250MG	￥ 5,121.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5952-500MG	(2R)-2-amino-2-(3-tert-butyl-1-bicyclo[1.1.1]pentanyl)acetic acid	1932128-02-3	95%	500MG	￥ 8,540.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5952-1G	(2R)-2-amino-2-(3-tert-butyl-1-bicyclo[1.1.1]pentanyl)acetic acid	1932128-02-3	95%	1g	￥ 12,804.00	2023-04-14
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5952-5G	(2R)-2-amino-2-(3-tert-butyl-1-bicyclo[1.1.1]pentanyl)acetic acid	1932128-02-3	95%	5g	￥ 38,412.00	2023-04-14
Ambeed	A541210-1g	(2R)-2-amino-2-{3-tert-butylbicyclo[1.1.1]pentan-1-yl}acetic acid	1932128-02-3	97+%	1g	$1188.0	2024-04-22
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5952-100mg	(2R)-2-amino-2-(3-tert-butyl-1-bicyclo[1.1.1]pentanyl)acetic acid	1932128-02-3	95%	100mg	￥3201.0	2024-04-23
NAN JING YAO SHI KE JI GU FEN Co., Ltd.	PBZ5952-250mg	(2R)-2-amino-2-(3-tert-butyl-1-bicyclo[1.1.1]pentanyl)acetic acid	1932128-02-3	95%	250mg	￥5121.0	2024-04-23